R-IMPP Hydrochloride
Overview
Description
R-IMPP Hydrochloride is an anti-secretagogue of PCSK9, promoting uptake of LDL-C in hepatoma cells by increasing LDL-R levels and blocking PCSK9 translation.
Scientific Research Applications
Stability Indicating Methods : Several studies have developed stability-indicating methods for different pharmaceuticals, where R-IMPP Hydrochloride or its related impurities are identified. For instance, Rao et al. (2005) developed a reversed-phase liquid chromatographic method for zolmitriptan, useful in identifying potential impurities like this compound (B. M. Rao et al., 2005).
RP-HPLC Method for Antihistamine : Takale et al. (2020) established a high-performance reverse phase (RP-HPLC) method for determining related substances in antihistamine Promethazine Hydrochloride. This method can be instrumental in identifying impurities such as this compound (Nilesh Takale et al., 2020).
Identification in Finasteride : Reddy et al. (2012) focused on a gradient, reversed-phase liquid chromatographic method for Finasteride, which includes the identification of related impurities like this compound (Y. K. Reddy et al., 2012).
Analysis in Ophthalmic Solution : Rele and Warkar (2011) described an ion pair RP-HPLC method for olopatadine hydrochloride and its related substances, which is likely applicable for the detection of this compound (R. V. Rele & C. B. Warkar, 2011).
Method for Estimation in Tablet Formulation : Doctor et al. (2015) developed a related substance RP-HPLC method for Tiapride Hydrochloride, which could be used for estimating impurities such as this compound (J. Doctor et al., 2015).
RP-HPLC with Pre-column Derivatization : Guo-zhi Ji (2009) established an RP-HPLC method with pre-column derivatization for synthetic pseudoephedrine hydrochloride, which can be crucial for impurity control and might be applicable for this compound analysis (Ji Guo-zhi, 2009).
properties
CAS RN |
2173005-10-0 |
|---|---|
Molecular Formula |
C24H28ClN3O2 |
Molecular Weight |
425.96 |
IUPAC Name |
N-isoquinolin-1-yl-3-(4-methoxyphenyl)-N-[(3R)-piperidin-3-yl]propanamide;hydrochloride |
InChI |
InChI=1S/C24H27N3O2.ClH/c1-29-21-11-8-18(9-12-21)10-13-23(28)27(20-6-4-15-25-17-20)24-22-7-3-2-5-19(22)14-16-26-24;/h2-3,5,7-9,11-12,14,16,20,25H,4,6,10,13,15,17H2,1H3;1H/t20-;/m1./s1 |
InChI Key |
OSIRDWNTKGVIOE-VEIFNGETSA-N |
SMILES |
COC1=CC=C(C=C1)CCC(=O)N(C2CCCNC2)C3=NC=CC4=CC=CC=C43.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
R-IMPP Hydrochloride; R IMPP Hydrochloride; RIMPP Hydrochloride; R-IMPP HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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